![molecular formula C16H15N5O4S B2994055 N-(3-(methylsulfonamido)phenyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)acetamide CAS No. 1207009-86-6](/img/structure/B2994055.png)
N-(3-(methylsulfonamido)phenyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(methylsulfonamido)phenyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C16H15N5O4S and its molecular weight is 373.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimalarial and Antiviral Applications
A study conducted by Fahim and Ismael (2021) explored the antimalarial activity of sulfonamide derivatives, indicating potential antiviral applications against COVID-19. The sulfonamides were examined for their in vitro antimalarial activity and were characterized by their ADMET properties. The study found that certain sulfonamide derivatives exhibited excellent antimalarial activity, with some showing promising selectivity indexes due to specific moieties attached to the sulfonamide ring system. This suggests a potential route for the design of antimalarial and antiviral agents using sulfonamide structures as a core component (Fahim & Ismael, 2021).
Antimicrobial Activity
Darwish et al. (2014) synthesized novel isoxazole-based heterocycles incorporating a sulfamoyl moiety and evaluated them for their in vitro antibacterial and antifungal activities. The study highlights the versatility of cyanoacetamide derivatives in synthesizing heterocycles with significant antimicrobial properties, suggesting the potential of sulfonamide derivatives in developing new antimicrobial agents (Darwish, Atia, & Farag, 2014).
Enzyme Inhibition for Drug Development
Carta et al. (2017) investigated sulfonamide congeners as inhibitors of human carbonic anhydrase isoforms. The study demonstrated low nanomolar inhibition values across various isoforms, indicating the potential of sulfonamide derivatives in treating conditions like cancer, obesity, epilepsy, and glaucoma. This research underscores the importance of sulfonamide structures in the development of enzyme inhibitors for therapeutic applications (Carta et al., 2017).
Properties
IUPAC Name |
N-[3-(methanesulfonamido)phenyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O4S/c1-26(24,25)19-12-6-4-5-11(9-12)17-15(22)10-21-16(23)13-7-2-3-8-14(13)18-20-21/h2-9,19H,10H2,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPPBMBSQZMYKMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)CN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.